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Compound Name: Atropine sulfate

Cat. No.: B10754415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atropine sulfate is a competitive antagonist of muscarinic acetylcholine receptors, making it

an essential tool in biomedical research for investigating the cholinergic nervous system's role

in various physiological and pathological processes.[1] Its ability to block the effects of

acetylcholine at muscarinic receptors allows for its use in a wide range of applications, from

reversing bradycardia to acting as an antidote for organophosphate poisoning.[1][2] This

document provides detailed application notes and protocols for the preparation and use of

atropine sulfate solutions in animal studies.
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Property Value Reference

Molecular Formula (C₁₇H₂₃NO₃)₂·H₂SO₄·H₂O [3]

Molecular Weight 694.83 g/mol [3]

Appearance
Colorless crystals or white

crystalline powder
[4][5]

Solubility in Water Highly soluble (1:0.5) [4][5]

Solubility in Ethanol Freely soluble (1:5) [4][5]

Storage Temperature 2-8°C, protected from light [1]

Recommended Dosage of Atropine Sulfate in Animal
Models
The appropriate dosage of atropine sulfate is dependent on the animal species, the intended

application, and the route of administration. The following table summarizes typical dosage

ranges found in the literature.
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Animal Model Application Dosage Range
Route of
Administration

Reference

Mouse
Reversal of

bradycardia
0.5 - 2 mg/kg

Intraperitoneal

(IP)
[1]

Mouse
Pre-anesthetic,

antisecretory
1 - 5 mg/kg

Subcutaneous

(SC)
[1]

Mouse
Organophosphat

e poisoning

4 mg/kg (in

combination with

pralidoxime)

Oral gavage [6]

Rat Cardiac studies 0.05 - 0.5 mg/kg

Subcutaneous

(SC),

Intramuscular

(IM)

[7]

Rat
Organophosphat

e poisoning

Up to 10 mg/kg,

repeated as

needed

Subcutaneous

(SC),

Intramuscular

(IM), Intravenous

(IV)

[7]

Dog & Cat

Pre-anesthetic,

reduction of

secretions

1 mL (0.54 mg)

per 20 lbs

(approx. 0.06

mg/kg)

Intravenous (IV),

Intramuscular

(IM),

Subcutaneous

(SC)

[8]

Dog & Cat

Antidote for

parasympathomi

metic drugs

1 mL (0.54 mg)

per 7.5 lbs

(approx. 0.16

mg/kg)

Intravenous (IV),

Intramuscular

(IM),

Subcutaneous

(SC)

[8]

Rabbit
Hypoxic

bradycardia
50 µg/kg Intravenous (IV) [9]

Horse & Cattle General use
0.03 - 0.06

mg/kg

Subcutaneous

(SC)
[10]
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Pig General use
0.02 - 0.04

mg/kg

Subcutaneous

(SC)
[10]

Experimental Protocols
Preparation of Sterile Atropine Sulfate Solution for
Injection
This protocol describes the preparation of a 1 mg/mL stock solution of atropine sulfate in

sterile saline.

Materials:

Atropine sulfate powder

Sterile 0.9% saline (Sodium Chloride Injection, USP)

Sterile vials

Sterile 0.22 µm syringe filters

Sterile syringes and needles

Analytical balance

Laminar flow hood or clean bench

Procedure:

Calculations: Determine the required amount of atropine sulfate powder and sterile saline

to achieve the desired final concentration and volume. For a 1 mg/mL solution, 10 mg of

atropine sulfate will be dissolved in 10 mL of sterile saline.

Aseptic Technique: Perform all subsequent steps within a laminar flow hood or clean bench

to maintain sterility.
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Weighing: Accurately weigh the calculated amount of atropine sulfate powder using an

analytical balance.

Dissolution: Add the weighed atropine sulfate powder to a sterile vial. Using a sterile

syringe and needle, draw up the calculated volume of sterile 0.9% saline and add it to the

vial containing the powder.

Mixing: Gently swirl the vial until the atropine sulfate is completely dissolved. The solution

should be clear and free of any particulate matter.[1]

pH Adjustment (if necessary): Aqueous solutions of atropine sulfate are most stable at a pH

between 3 and 5.[5] The pH of the solution can be checked with a calibrated pH meter and

adjusted with sterile sulfuric acid or sodium hydroxide solution if necessary.[11]

Sterile Filtration: Draw the atropine sulfate solution into a sterile syringe. Attach a sterile

0.22 µm syringe filter to the syringe and filter the solution into a final sterile vial.[1] This step

removes any potential microbial contamination.

Labeling: Clearly label the vial with the name of the solution (Atropine Sulfate), the

concentration (e.g., 1 mg/mL), the date of preparation, and the initials of the preparer.

Storage: Store the stock solution at 2-8°C and protect it from light.[1] It is recommended to

prepare fresh dilutions for each experiment.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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